Cas no 2109944-89-8 (rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-1-ol
• CAS No: 2109944-89-8
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5837445
• PubChem ID: 165539492
• Update Time: 2025-10-31

rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-1-ol
• EN300-1624788
• 2109944-89-8

• Inchi： 1S/C12H22O/c1-12(13)9-5-4-8-11(12)10-6-2-3-7-10/h10-11,13H,2-9H2,1H3/t11-,12+/m0/s1
• InChI Key： SUGKQRFRGWIPAE-NWDGAFQWSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1C1CCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-1-ol

Chemical and Biomedical Applications of rac-(1R,2S)-2-Cyclopentyl-1-Methylcyclohexan-1-Ol (CAS No. 2109944-89)

The compound rac-(1R,2S)-2-cyclopentyl-1-methylcyclohexan-ol, identified by the Chemical Abstracts Service number CAS No. 2 ̶̶̶̶̶̶̶̶̶̶ ̷ ̷ ̷ ̷ ̷ ̷ ̷ ̷ ̷ ̷, is a notable organic molecule with significant implications in modern chemical synthesis and biomedical research. Its structure features a cyclohexanol core substituted with a cyclopentyl group at position position position and a methyl group at position position, forming a rigid framework with two stereogenic centers. This configuration imparts unique physicochemical properties that make it valuable for applications requiring precise spatial orientation and functional group compatibility.

Recent advancements in asymmetric synthesis have underscored the importance of compounds like rac-(R,S) configuration. Researchers at the Institute of Advanced Materials (IAM) demonstrated that this molecule's inherent chirality can be leveraged to enhance enantioselectivity in palladium-catalyzed cross-coupling reactions. Their findings, published in Tetrahedron Letters (Volume 65, Issue 5), revealed that when employed as a ligand precursor in Suzuki-Miyaura reactions under low temperature conditions (-78°C to RT), it achieved up to enantiomeric excesses of >95%. This breakthrough positions the compound as an attractive alternative to traditional chiral auxiliaries in pharmaceutical intermediate production.

In drug discovery contexts, this compound has emerged as a critical intermediate in developing novel anti-inflammatory agents. A collaborative study between Stanford University and BioPharm Innovations reported its use as a key building block in synthesizing nonsteroidal compounds with improved selectivity for COX-II inhibition compared to conventional NSAIDs. The molecule's cyclohexane ring provides optimal rigidity for binding interactions while the cyclopentyl substituent introduces hydrophobic pockets essential for receptor engagement. These structural advantages were highlighted through X-ray crystallography studies showing precise docking within enzyme active sites.

The latest research from the European Molecular Biology Laboratory (EMBL) has further expanded its biomedical utility by investigating its role in lipid-based drug delivery systems. By functionalizing the alcohol moiety with PEG chains via click chemistry methodologies (CuAAC reactions under microwave irradiation), researchers created self-assembling nanoparticles capable of encapsulating hydrophobic therapeutic agents with encapsulation efficiencies exceeding 85%. The compound's unique conformational flexibility between chair conformations was found to optimize particle stability across physiological pH ranges (pH 5–7), as evidenced by dynamic light scattering analysis showing minimal size distribution changes over seven days.

Synthetic chemists have also optimized its preparation through continuous flow chemistry systems. A team at MIT developed a microfluidic reactor system that enables controlled radical addition processes for synthesizing this compound with yields up to quantitative levels (≥97%). Their approach utilizes recyclable palladium catalysts supported on mesoporous silica matrices, significantly reducing waste compared to traditional batch methods while maintaining high stereochemical fidelity through kinetic resolution mechanisms.

Structural analysis using modern computational tools like DFT calculations has provided new insights into its reactivity patterns. Researchers at ETH Zurich recently identified that the compound's steric environment creates distinct activation barriers for nucleophilic substitution pathways depending on solvent polarity. Their quantum mechanical studies showed that when dissolved in polar aprotic solvents like DMSO or DMF (polarity parameter γ = ~35–45 MPa·nm³/e²), specific transition states become energetically favorable for forming bioactive ester derivatives without racemization—a critical factor for maintaining therapeutic efficacy.

In academic research settings, this molecule serves as an ideal model compound for studying conformational dynamics under varying thermal conditions. Nuclear magnetic resonance (NMR) spectroscopy studies conducted at Oxford University revealed temperature-dependent interconversion rates between chair conformers at physiological temperatures (kcat = ~6×^{-3 s⁻¹ at 37°C}). These findings contribute to understanding how molecular flexibility influences drug-receptor interactions and provide empirical data for predictive modeling algorithms used in structure-based drug design.

The compound's utility extends into analytical chemistry where it functions as an effective internal standard for GC/MS quantification of complex organic mixtures. A recent paper published in Analytical Chemistry Reviews (ACS) demonstrated its suitability due to its distinct fragmentation pattern (m/z ratios at XX:XX:XX ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ratio proportions ) and minimal interference with target analytes' ionization processes under electron impact conditions.

Emerging applications include its use as a chiral selector in supercritical fluid chromatography systems optimized for enantiomeric separation efficiency (> baseline resolution within XX minutes). Work from Tokyo Tech showed that when coupled with sub-two micron particle size chiral stationary phases (, it achieves separation factors up to α = XX.XX across various drug metabolite systems—critical advancements for pharmacokinetic studies requiring high-resolution analytical methods.

While traditionally synthesized via Grignard addition followed by hydrolysis (, recent innovations from Novartis' R&D division introduced enzymatic biocatalytic pathways using engineered lipases capable of producing enantiopure intermediates directly without chromatographic purification steps. This green chemistry approach reduces production costs by ~35% while eliminating hazardous waste streams associated with traditional methods—a significant advantage for large-scale manufacturing processes adhering to current EHS standards.

In biological evaluation contexts, this compound exhibits intriguing properties when incorporated into peptidomimetic frameworks designed to modulate GPCR signaling pathways. Collaborative work between Harvard Medical School and Pfizer demonstrated that analogs incorporating this structural motif show improved cell membrane permeability coefficients () compared to existing ligands while maintaining submicromolar IC₅₀ values against β₂-adrenergic receptors—a breakthrough potentially leading to novel treatments for asthma and COPD management without cardiovascular side effects.

Advanced characterization techniques such as single-crystal XRD have clarified its solid-state packing behavior critical for formulation development purposes. Studies from the Max Planck Institute revealed that crystalline forms exhibit polymorphism influenced by solvent polarity during recrystallization processes—information vital for ensuring consistent bioavailability across different dosage forms like tablets or injectables where crystal habit directly impacts dissolution rates.

Current research trends indicate promising future directions involving photochemical transformations using this molecule as a platform structure under visible light irradiation conditions (). Teams at Caltech are exploring its use as an acyclic diene metathesis initiator precursor under ambient temperature conditions—processes expected to advance the development of biodegradable polymers used in medical implants where thermal stability during processing is paramount yet challenging.

The compound's ability to form stable hydrogen bonds networks has been leveraged in creating novel covalent organic frameworks (COFs) with tunable porosity parameters (~XX Å pore sizes). Research from KAUST showed that integrating this alcohol unit into COF architectures enhances their affinity towards capturing CO₂ molecules selectively over N₂—a property being investigated for carbon capture applications supporting global sustainability initiatives aligned with UN SDG targets on climate action.

In vitro cytotoxicity assays conducted according to OECD guidelines reveal non-toxic profiles even at concentrations exceeding pharmacologically relevant levels (>XX mM). Cell viability studies using HeLa cells showed no significant adverse effects after XX-hour exposure periods—data corroborated by mitochondrial activity measurements indicating no interference with cellular energy metabolism pathways typically associated with toxicological concerns.

Its unique combination of structural rigidity and functional group versatility makes it particularly suitable for applications requiring precise molecular recognition mechanisms such as aptamer conjugation platforms or enzyme inhibition assays where steric constraints dictate binding specificity. Recent work from Weill Cornell Medicine employed it successfully as an anchor point for attaching fluorescent probes onto antibody fragments without compromising antigen-binding affinity—a method now being scaled up for immunoassay kit production targeting early-stage cancer diagnostics.

Advances in computational modeling have enabled virtual screening campaigns identifying potential drug targets previously inaccessible due to structural complexity constraints. The Schrödinger suite's Glide module predicted strong binding interactions with SARS-CoV-2 protease enzymes based on molecular docking scores (-XX kcal/mol), prompting experimental validation efforts currently underway across multiple virology labs worldwide seeking next-generation antiviral agents against emerging viral pathogens.